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Compound of Interest

Compound Name: Prometryn

Cat. No.: B1678245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of prometryn, a selective triazine

herbicide, for pre-emergence weed control. This document includes detailed information on its

mechanism of action, application rates for key crops, and robust experimental protocols for

efficacy evaluation and residue analysis.

Mechanism of Action
Prometryn is a selective systemic herbicide primarily absorbed by the roots and emerging

shoots of susceptible weed species.[1] Following uptake, it is translocated acropetally through

the xylem to the apical meristems and leaves.[1] The primary mode of action is the inhibition of

photosynthesis at Photosystem II (PSII).[2]

Prometryn competitively binds to the D1 protein at the QB binding site within the PSII complex

located in the thylakoid membranes of chloroplasts. This binding blocks the electron transport

from the primary quinone acceptor (QA) to the secondary quinone acceptor (QB), effectively

interrupting the photosynthetic electron transport chain. The inhibition of electron flow prevents

the synthesis of ATP and NADPH, which are essential for CO₂ fixation. The subsequent build-

up of highly reactive molecules leads to lipid peroxidation and membrane damage, ultimately

causing cell death and necrosis in susceptible plants.
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Mechanism of Prometryn Action
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Caption: Prometryn inhibits photosynthesis by blocking the electron transport chain at

Photosystem II.

Application Rates for Pre-emergence Weed Control
The application rates for prometryn are dependent on the crop, soil type, and target weed

species. The following tables provide recommended application rates for cotton, carrots, and

celery. It is crucial to consult the product label for specific instructions and restrictions.

Table 1: Prometryn Application Rates for Cotton
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Soil Texture
Prometryn 4L
Formulation
(L/ha)

Prometryn
900DF
Formulation (
kg/ha )

Target Weeds
Application
Timing &
Remarks

Sandy Loam (low

organic matter)
1.5 - 2.0 0.8 - 1.1

Annual grasses

and broadleaf

weeds (e.g.,

pigweed)

Pre-emergence,

at planting. Use

lower rates on

lighter soils.[3]

Silt Loam 2.0 - 2.5 1.1 - 1.4

Annual grasses

and broadleaf

weeds (e.g.,

pigweed)

Pre-emergence,

at planting.[3]

Clay Loam/Clay 2.5 1.4

Annual grasses

and broadleaf

weeds (e.g.,

pigweed)

Pre-emergence,

at planting. Use

higher rates on

heavier soils.

Table 2: Prometryn Application Rates for Carrots
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Soil Texture

Prometryn
480SC
Formulation
(L/ha)

Prometryn
900DF
Formulation (
kg/ha )

Target Weeds
Application
Timing &
Remarks

Sandy Soils
Not

Recommended

Not

Recommended
-

High risk of crop

injury.

Mineral Soils 1.2 - 1.8 1.2 - 1.8

Annual broadleaf

weeds (e.g.,

goosefoot,

purslane)

Pre-emergence,

apply within 2

days after

planting.[2][4]

Rainfall or

irrigation is

necessary for

activation.

Muck Soils 3.75 - 4.58 -
Annual broadleaf

weeds

Pre-emergence,

soon after

planting.[5]

Table 3: Prometryn Application Rates for Celery

Application
Type

Prometryn 4L
Formulation
(L/ha)

Prometryn
480SC
Formulation
(L/ha)

Target Weeds
Application
Timing &
Remarks

Pre-transplant

Soil

Incorporation

1.0 - 1.5 -
Pigweed,

Nightshade

Apply before

transplanting

celery.[2]

Post-transplant 1.6 - 3.2 3.75 - 4.58
Emerged annual

broadleaf weeds

Apply 2 to 6

weeks after

transplanting

when weeds are

less than 2

inches tall.[6][7]
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Experimental Protocols
Protocol for Evaluating Pre-emergence Efficacy of
Prometryn in Cotton
This protocol outlines a field trial to assess the efficacy of prometryn for pre-emergence weed

control in cotton.
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Field Trial Workflow for Prometryn Efficacy
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Caption: Workflow for a field trial to evaluate the pre-emergence efficacy of prometryn.
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1. Site Selection and Preparation:

Select a field with uniform soil texture and a known history of annual broadleaf and grass

weed infestation.

Conduct standard tillage practices to prepare a clean and uniform seedbed.

Establish individual plots of a size suitable for the application equipment (e.g., 3m x 10m).[8]

2. Experimental Design and Treatments:

Use a Randomized Complete Block Design (RCBD) with a minimum of four replications.[8]

Treatments should include:

An untreated control (weedy check).

A weed-free control (hand-weeded).

Prometryn at the recommended rate (1x) for the specific soil type.

Prometryn at double the recommended rate (2x) to assess crop safety.

3. Sowing:

Sow a commercial cotton variety at the recommended seeding rate and depth.

If natural weed pressure is low, overseed the trial area with a known density of target weed

seeds (e.g., Amaranthus spp., Digitaria spp.).

4. Herbicide Application:

Calibrate a backpack or tractor-mounted sprayer to deliver a consistent spray volume (e.g.,

200-400 L/ha).

Apply prometryn treatments pre-emergence, within 48 hours of planting, to a moist soil

surface.[9]

Ensure uniform coverage of each plot, avoiding spray drift to adjacent plots.
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5. Data Collection:

Weed Control Efficacy:

Visually assess percent weed control at 14, 28, and 56 days after treatment (DAT) using a

0-100% scale (0 = no control, 100 = complete control).

At 56 DAT, measure weed density (plants/m²) and collect above-ground weed biomass

from a designated quadrat (e.g., 0.5m x 0.5m) in each plot. Dry the biomass to a constant

weight.[8]

Crop Phytotoxicity:

Visually assess crop injury at 7, 14, and 28 DAT using a 0-100% scale (0 = no injury, 100 =

crop death).

Record cotton stand counts (plants/m of row) at 21 DAT.

Measure the height of ten randomly selected cotton plants per plot at 56 DAT.

Yield:

At crop maturity, harvest the center rows of each plot and determine the seed cotton yield (

kg/ha ).[8]

6. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means.

Protocol for Determination of Prometryn Residues in
Soil by HPLC
This protocol describes a method for the extraction and quantification of prometryn residues in

soil samples using High-Performance Liquid Chromatography (HPLC) with UV detection.[10]
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Workflow for Prometryn Residue Analysis in Soil by HPLC

Sample Collection & Preparation

Extraction & Cleanup

HPLC Analysis

Soil Sampling
(Composite samples from treated plots)

Sample Preparation
(Air-dry, sieve, and store)

Ultrasonic Extraction with Acetone

Silica Gel Column Cleanup

Evaporation and Reconstitution

HPLC-UVD System

Chromatographic Conditions

Quantification
(External standard calibration)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1678245?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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